Cas no 68039-75-8 (4-methyldodec-2-ene-1-nitrile)

• Product Name: 4-methyldodec-2-ene-1-nitrile
• CAS No: 68039-75-8
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 968444
• PubChem ID: 107075
• Update Time: 2025-04-19

4-methyldodec-2-ene-1-nitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyldodec-2-ene-1-nitrile
• (Z)-4-methyldodec-2-enenitrile
• (2Z)-4-methyldodec-2-enenitrile
• 2-Dodecenenitrile, 4-methyl-
• 4-Methyl-2-dodecenenitrile
• 4-methyldodec-2-enenitrile
• DTXSID90887125
• 68039-75-8
• NS00063159
• MXRVPBVPWKZJCS-UHFFFAOYSA-N

• Inchi： 1S/C13H23N/c1-3-4-5-6-7-8-10-13(2)11-9-12-14/h9,11,13H,3-8,10H2,1-2H3
• InChI Key： MXRVPBVPWKZJCS-UHFFFAOYSA-N
• SMILES： N#CC=CC(C)CCCCCCCC

Computed Properties

• Exact Mass: 193.18319
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79